Cas no 1179348-32-3 (candenatenin A)

• Product Name: candenatenin A
• CAS No: 1179348-32-3
• MF: C₁₈H₂₀O₅
• MW: 316.348405838013
• CID: 2066549
• PubChem ID: 44254875
• Update Time: 2025-04-21

candenatenin A Chemical and Physical Properties

Names and Identifiers

• candenatenin A
• CHEMBL1080062
• 4-[(E)-3-(3-hydroxy-4-methoxyphenyl)prop-2-enyl]-2,3-dimethoxyphenol
• 4-((E)-3-(3-hydroxy-4-methoxyphenyl)prop-2-enyl)-2,3-dimethoxyphenol
• 1179348-32-3

• Inchi： 1S/C18H20O5/c1-21-16-10-7-12(11-15(16)20)5-4-6-13-8-9-14(19)18(23-3)17(13)22-2/h4-5,7-11,19-20H,6H2,1-3H3/b5-4+
• InChI Key： LNXCGMDIRKMWRL-SNAWJCMRSA-N
• SMILES： COC1C(O)=CC(/C=C/CC2C(OC)=C(OC)C(O)=CC=2)=CC=1

Computed Properties

• Exact Mass: 316.13107373Da
• Monoisotopic Mass: 316.13107373Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 372
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.552
• Topological Polar Surface Area: 68.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Linear 1,3-diarylpropanoids Cinnamylphenols